Cas no 56401-66-2 (Benzenesulfonic acid,4-decyl-, 9-octadecenyl ester, (Z)- (9CI))

• Product Name: Benzenesulfonic acid,4-decyl-, 9-octadecenyl ester, (Z)- (9CI)
• CAS No: 56401-66-2
• MF: C₃₄H₆₀O₃S
• MW: 548.903409957886
• CID: 371887
• PubChem ID: 6443807
• Update Time: 2025-04-19

Benzenesulfonic acid,4-decyl-, 9-octadecenyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-decyl-, 9-octadecenyl ester, (Z)- (9CI)
• octadec-9-enyl 4-decylbenzenesulfonate
• oleyl 4-decylbenzenesulfonate
• (9Z)-Octadec-9-en-1-yl 4-decylbenzenesulfonate
• benzenesulfonic acid, 4-decyl-, (9Z)-9-octadecen-1-yl ester
• [(Z)-octadec-9-enyl] 4-decylbenzenesulfonate
• oleylp-(n-decyl)-benzenesulfonate
• 4-Decylbenzenesulfonic acid, (Z)-9-octadecenyl ester
• Oleyl-p-(n-decyl)benzenesulfonate
• Oleyl p-decylbenzenefulfonate
• 56401-66-2

• Inchi： 1S/C34H60O3S/c1-3-5-7-9-11-13-14-15-16-17-18-19-20-22-24-26-32-37-38(35,36)34-30-28-33(29-31-34)27-25-23-21-12-10-8-6-4-2/h15-16,28-31H,3-14,17-27,32H2,1-2H3/b16-15-
• InChI Key： CAVFEJQLGZAYSA-NXVVXOECSA-N
• SMILES： S(C1C=CC(=CC=1)CCCCCCCCCC)(=O)(=O)OCCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 548.4266
• Monoisotopic Mass: 548.426316
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 27
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 14.2

Experimental Properties

• Density: 0.951
• Boiling Point: 625.4°Cat760mmHg
• Flash Point: 332°C
• Refractive Index: 1.49
• PSA: 43.37